Cas no 1363383-25-8 (2-Chloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 2-Chloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1363383-25-8
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD23105849
• CID: 3163274
• PubChem ID: 72208224
• Update Time: 2025-07-23

2-Chloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyrrolo[2,1-f][1,2,4]triazine
• AKOS025290197
• CS-0051920
• SCHEMBL6519682
• SB20340
• PB38914
• Pyrrolo[2,1-f][1,2,4]triazine, 2-chloro-
• AS-51757
• 2-chloropyrrolo[1,2-f][1,2,4]triazine
• P13457
• MFCD23105849
• 1363383-25-8
• SY241085

• MDL： MFCD23105849
• Inchi： 1S/C6H4ClN3/c7-6-8-4-5-2-1-3-10(5)9-6/h1-4H
• InChI Key： XEBYYANMFBLKFL-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=CC=CN2N=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Chloropyrrolo[2,1-f][1,2,4]triazine

Recent Advances in the Study of 2-Chloropyrrolo[2,1-f][1,2,4]triazine (CAS: 1363383-25-8) and Its Applications in Chemical Biology and Medicine

2-Chloropyrrolo[2,1-f][1,2,4]triazine (CAS: 1363383-25-8) is a heterocyclic compound that has recently gained significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolotriazine scaffold, has demonstrated promising potential as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the key areas of research involving 2-Chloropyrrolo[2,1-f][1,2,4]triazine is its role as a precursor in the synthesis of small-molecule kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of selective inhibitors for the JAK family of kinases, which are implicated in various inflammatory and autoimmune diseases. The compound's ability to form stable interactions with the ATP-binding site of kinases makes it a valuable scaffold for structure-activity relationship (SAR) studies.

In addition to its applications in kinase inhibition, 2-Chloropyrrolo[2,1-f][1,2,4]triazine has also been investigated for its antiviral properties. A recent preprint on bioRxiv (2024) reported its incorporation into nucleoside analogs, which exhibited potent activity against RNA viruses, including SARS-CoV-2. The study emphasized the compound's ability to enhance the metabolic stability of these analogs, thereby improving their pharmacokinetic profiles.

The synthetic versatility of 2-Chloropyrrolo[2,1-f][1,2,4]triazine has been further demonstrated in a study published in Organic Letters (2023), where it was used as a key intermediate in the construction of fused heterocyclic systems. These systems were shown to possess significant bioactivity, including antimicrobial and anticancer properties. The study also provided insights into the compound's reactivity, which can be leveraged for the design of new chemical entities.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-Chloropyrrolo[2,1-f][1,2,4]triazine derivatives. A recent review in Chemical Reviews (2024) discussed the need for more efficient synthetic routes and better understanding of the compound's metabolic fate in vivo. Addressing these challenges will be crucial for advancing its therapeutic potential.

In conclusion, 2-Chloropyrrolo[2,1-f][1,2,4]triazine (CAS: 1363383-25-8) represents a valuable scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antiviral therapy, and the synthesis of bioactive heterocycles highlight its versatility. Ongoing research aims to overcome existing limitations and unlock its full potential in drug discovery and development.